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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of
chloroplatinic acid (HzPtCls) from elemental platinum. The primary and most established
method involves the dissolution of platinum metal in aqua regia, a freshly prepared mixture of
nitric acid and hydrochloric acid. This document details the underlying chemistry, experimental
protocols, and purification strategies, presenting quantitative data in a structured format for
clarity and comparison.

Introduction

Chloroplatinic acid is a crucial precursor in the synthesis of various platinum-containing
compounds, including numerous catalysts and anti-cancer drugs such as cisplatin. The reliable
and efficient synthesis of high-purity chloroplatinic acid is therefore of significant interest to the
research and pharmaceutical communities. The most common laboratory and industrial method
for its preparation is the reaction of platinum metal with aqua regia.[1][2][3]

The overall chemical reaction is complex but can be summarized as follows:

Pt + 4 HNOs + 6 HCl — H2PtCls + 4 NO2z + 4 H20[1][4]
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This process involves the oxidation of platinum by nitric acid and the subsequent formation of

the stable hexachloroplatinate anion ([PtCls]?™) in the presence of hydrochloric acid.

Experimental Protocols

Several variations of the synthesis of chloroplatinic acid from platinum have been reported.

Below are detailed methodologies derived from various sources.

Standard Aqua Regia Method

This method is the most frequently cited procedure for dissolving platinum metal.

Materials:

Platinum metal (powder, foil, or wire)

Concentrated Hydrochloric Acid (HCI, 37%)

Concentrated Nitric Acid (HNOs, 68-70%)

Deionized water

Procedure:

Preparation of Aqua Regia: In a suitable glass reactor, cautiously mix concentrated
hydrochloric acid and concentrated nitric acid in a 3:1 to 4:1 volumetric ratio. The mixture
should be prepared fresh for optimal reactivity.

Dissolution of Platinum: Immerse the platinum metal in the aqua regia solution. Gentle
heating (50-60 °C) can be applied to accelerate the dissolution process.[5] The reaction
vessel should be covered to minimize evaporation and loss of volatile reactants. The
dissolution is complete when no solid platinum remains.

Removal of Nitrosyl Chloride and Excess Nitric Acid: After the platinum has completely

dissolved, the resulting solution contains residual nitric acid and dissolved nitrogen oxides
(like nitrosyl chloride, NOCI), which can interfere with subsequent applications. To remove
these, repeatedly add small portions of concentrated hydrochloric acid to the solution and
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heat gently (around 100 °C).[5][6] This step is complete when the evolution of brown fumes
(NO2) ceases.

o Crystallization: Concentrate the purified solution by gentle heating or evaporation at room
temperature to obtain the reddish-brown crystals of chloroplatinic acid hexahydrate
(Hz2PtCle-6H20).[6][7] Avoid excessive heating, as it can lead to decomposition.[6] For highly
pure crystals, a desiccator can be used for the final drying step.[6]

Modified Aqua Regia Method with Hydrogen Peroxide

A variation of the standard method involves the addition of hydrogen peroxide to aid in the
oxidation and ensure the platinum remains in the +4 oxidation state.

Procedure:
e Follow steps 1 and 2 of the Standard Aqua Regia Method.

o After the initial dissolution and removal of the bulk of nitrogen oxides, add a small amount of
hydrochloric acid and hydrogen peroxide.[8]

e Heat the solution gently to concentrate it, promoting the formation of chloroplatinic acid and
removing excess acid and water.[8] This method aims to produce a high-purity granular
product.[8]

Quantitative Data Summary

The following table summarizes quantitative data from various reported syntheses of
chloroplatinic acid.
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Parameter Method 1[5] Method 2[9] Method 3[8]
Platinum Input 30 mg (powder) 159 Not specified
Aqua Regia 3.5mL (37% HCI & 300ml 30% HCI & N

- Not specified
Composition 68% HNO3) 100ml 96% HNOs

Reaction Temperature

50-60 °C

170 °C

130 °C (concentration)

Purification Step

Repeated HCI

addition and heating

Heating to 140 °C with

Addition of HCI and

HCI addition H202
to 100 °C
Crystals of Crystalline Granular
Product Form o ) o )
H2PtCle-6H20 Chloroplatinic Acid Chloroplatinic Acid
Yield > 99% 97% 99.5%

Process Visualization

The following diagrams illustrate the key experimental workflow and the chemical

transformation involved in the synthesis of chloroplatinic acid.
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Caption: Experimental workflow for the synthesis of chloroplatinic acid.
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Caption: Key chemical transformations in chloroplatinic acid synthesis.

Safety Considerations

The synthesis of chloroplatinic acid involves the use of highly corrosive and toxic chemicals.
All procedures should be conducted in a well-ventilated fume hood, and appropriate personal
protective equipment (gloves, safety glasses, lab coat) must be worn. Aqua regia is extremely
corrosive and produces toxic nitrogen dioxide gas.[6] Chloroplatinic acid itself is also harmful if
ingested.[4]

Conclusion

The synthesis of chloroplatinic acid from platinum metal using aqua regia is a well-established
and reliable method. By carefully controlling reaction conditions and implementing appropriate
purification steps, high yields of high-purity product can be obtained. The choice of a specific
protocol may depend on the desired final purity, scale of the reaction, and available equipment.
The quantitative data and detailed methodologies provided in this guide serve as a valuable
resource for researchers and professionals in the field.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Platinum - Wikipedia [en.wikipedia.org]

e 2. Chloroplatinic acid - Wikipedia [en.wikipedia.org]

¢ 3. Hexachloroplatinic acid | Platinum, Hexavalent, Halide | Britannica [britannica.com]
¢ 4. Chloroplatinic acid - Sciencemadness Wiki [sciencemadness.org]

e 5.US10865121B2 - Method of making an inorganic platinum compound - Google Patents
[patents.google.com]

¢ 6. youtube.com [youtube.com]
e 7.youtube.com [youtube.com]

¢ 8. CN101549891B - A kind of preparation method of granular chloroplatinic acid - Google
Patents [patents.google.com]

e 9. CN101987748A - Preparation method of analytically pure chloroplatinic acid - Google
Patents [patents.google.com]

¢ To cite this document: BenchChem. [Synthesis of Chloroplatinic Acid from Platinum Metal: A
Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14761530/docs#synthesis-of-chloroplatinic-acid-
from-platinum-metal-a-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

© 2026 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b14761530?utm_src=pdf-custom-synthesis#bc-rfq
https://en.wikipedia.org/wiki/Platinum
https://en.wikipedia.org/wiki/Chloroplatinic_acid
https://www.britannica.com/science/hexachloroplatinic-acid
https://www.sciencemadness.org/smwiki/index.php/Chloroplatinic_acid
https://patents.google.com/patent/US10865121B2/en
https://patents.google.com/patent/US10865121B2/en
https://www.youtube.com/watch?v=MlMj3VEYBMA
https://www.youtube.com/watch?v=j24saNvsXGw
https://patents.google.com/patent/CN101549891B/en
https://patents.google.com/patent/CN101549891B/en
https://patents.google.com/patent/CN101987748A/en
https://patents.google.com/patent/CN101987748A/en
https://www.benchchem.com/product/b14761530/docs#synthesis-of-chloroplatinic-acid-from-platinum-metal-a-technical-guide
https://www.benchchem.com/product/b14761530/docs#synthesis-of-chloroplatinic-acid-from-platinum-metal-a-technical-guide
https://www.benchchem.com/product/b14761530/docs#synthesis-of-chloroplatinic-acid-from-platinum-metal-a-technical-guide
https://www.benchchem.com/product/b14761530/docs#synthesis-of-chloroplatinic-acid-from-platinum-metal-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14761530?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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